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Diethyl Aminoethyl Hexanoate Citrate: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Diethyl aminoethyl hexanoate citrate, commonly known as DA-6, is a synthetic plant growth

regulator and, more recently, a compound of interest in broader biochemical research. This

technical guide provides a comprehensive overview of its chemical structure, physicochemical

properties, and known biological activities. It includes a detailed synthesis protocol, solubility

data, and a summary of its effects on plant physiology. The information is presented to support

further research and development applications.

Chemical Structure and Identification
Diethyl aminoethyl hexanoate citrate is the citrate salt of diethyl aminoethyl hexanoate. The

structure consists of a hexanoic acid moiety ester-linked to a diethylaminoethanol group, which

is then ionically bonded to a citrate molecule.

IUPAC Name: 2-(diethylamino)ethyl hexanoate; 2-hydroxypropane-1,2,3-tricarboxylic acid

Common Name: Diethyl aminoethyl hexanoate citrate, DA-6 citrate
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CAS Number: 220439-24-7[1][2][3][4]

Molecular Formula: C₁₈H₃₃NO₉[2][3][4][5][6]

SMILES: O=C(O)CC(O)(CC(=O)O)C(=O)O.CCCCCC(=O)OCCN(CC)CC[3][4][5][6]

Physicochemical Properties
A summary of the key physicochemical properties of diethyl aminoethyl hexanoate citrate is

provided in the table below. The data has been compiled from various supplier and literature

sources.

Property Value Source

Molecular Weight 407.46 g/mol [5][6]

Appearance
White to off-white solid/flake

crystal
[2][6]

Melting Point 92-94 °C [2]

Purity >98% (via HPLC) [5]

UV Absorption Peak (in EtOH) 354 nm [3][5][7]

Molar Absorption Coefficient

(at 25°C in EtOH)
39,000 mol/dm³/cm [3][5][7]

Solubility
Diethyl aminoethyl hexanoate citrate exhibits solubility in various solvents, which is critical

for its application in experimental settings.
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Solvent Solubility Notes Source

Water Soluble

Easily soluble with no

impurities or

sediments.

[2][8]

Dimethyl Sulfoxide

(DMSO)

≥ 100 mg/mL (245.42

mM)

Sonication is

recommended to aid

dissolution.

[5][7]

Ethanol Soluble
Used as a solvent for

UV-Vis spectroscopy.
[3][5][7]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 5 mg/mL (12.27

mM)

Clear solution for in

vivo experiments.
[1]

Corn oil (with 10%

DMSO stock)
≥ 5 mg/mL

A protocol for in vivo

experiments.
[1]

Synthesis Protocol: One-Step Esterification and Salt
Formation
A one-step synthesis method for diethylaminoethanol hexanoate citrate has been described,

which involves the direct esterification of hexanoic acid with diethylaminoethanol, followed by

salt formation with citric acid.[9]

Experimental Protocol
Materials:

Hexanoic acid

Diethylaminoethanol

Toluene

Tetrabutyl titanate (catalyst)
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Citric acid monohydrate

Anhydrous ethanol

Procedure:

Charge a reactor equipped with a water separator with toluene, hexanoic acid, and

diethylaminoethanol.

Add tetrabutyl titanate as a catalyst.

Heat the mixture to maintain a kettle temperature of 125-145 °C, allowing toluene to reflux

for 4-4.5 hours.

Continuously remove the water produced during the condensation reaction from the water

separator.

Monitor the reaction progress by measuring the amount of water collected. Once the reaction

reaches 85-95% completion, begin to distill off the toluene.

Continue to heat the reactor to a temperature of 170-180 °C to remove residual toluene, then

stop heating.

Cool the reaction mixture to 80-90 °C.

Add citric acid monohydrate and anhydrous ethanol to the reactor.

Stir the mixture at 80-90 °C until all the citric acid has dissolved completely.

Discharge the product mixture into a container and allow it to cool for crystallization.

Filter the crystals and dry to obtain the final product, diethyl aminoethyl hexanoate citrate.

The reported yield for this process is between 80-93%.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1430793?utm_src=pdf-body
https://patents.google.com/patent/CN101293845A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1430793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


One-Step Synthesis of Diethyl Aminoethyl Hexanoate Citrate

Esterification

Salt Formation & Purification

Hexanoic Acid + Diethylaminoethanol

Add Toluene & Tetrabutyl Titanate

Reflux at 125-145 °C

Water Removal

Toluene Removal (170-180 °C)

Cool to 80-90 °C

Add Citric Acid & Anhydrous Ethanol

Stir to Dissolve

Crystallization

Filtration & Drying

K

Final Product:
Diethyl Aminoethyl Hexanoate Citrate

Click to download full resolution via product page

Synthesis workflow for diethyl aminoethyl hexanoate citrate.
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Biological Activity and Mechanism of Action in
Plants
Diethyl aminoethyl hexanoate is a broad-spectrum plant growth regulator.[10] Its citrate salt is

widely used due to its favorable solubility and stability. The primary effects observed in plants

are summarized below.

Key Biological Effects:

Enhanced Photosynthesis: Increases the content of chlorophyll, protein, and nucleic acids,

leading to a higher photosynthetic rate.[10]

Improved Metabolism: Enhances the activity of key enzymes like peroxidase and nitrate

reductase, promoting carbon and nitrogen metabolism.[10]

Increased Nutrient Uptake: Strengthens the plant's ability to absorb water and fertilizers.[10]

Stress Resistance: Improves tolerance to drought, cold, and diseases.[10]

Growth and Yield: Promotes earlier maturity, increases yield, and improves the quality of

crops.[11] It stimulates the regeneration of adventitious buds in tissue cultures.[1][5][12]

Phytoremediation: In combination with EDTA, it can enhance the extraction of cadmium (Cd)

from the soil by plants, fixing more Cd in the cell walls and reducing its migration within the

plant.[1][5][12]

The precise signaling pathways through which diethyl aminoethyl hexanoate citrate exerts

these effects are not fully elucidated in the available literature. However, a logical relationship

diagram can be constructed to illustrate its influence on plant physiology.
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Proposed Mechanism of Action in Plants

Cellular & Molecular Level

Physiological Level
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Logical flow of the effects of DA-6 on plant physiology.

Applications and Formulations
Diethyl aminoethyl hexanoate citrate is formulated into various products for agricultural use,

including soluble powders and effervescent granules or tablets.[8] These formulations are

designed to be diluted in water and applied by spraying. For example, concentrations of 8-15

mg/L have been used for various fruit crops.[11]

For research purposes, it is available as a standard for quantitative analysis and quality control.

[13] In vivo experimental protocols for animals often involve dissolving the compound in a

mixture of DMSO, PEG300, Tween-80, and saline.[1]
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Conclusion
Diethyl aminoethyl hexanoate citrate is a well-characterized compound with significant

applications in agriculture as a plant growth regulator. Its chemical and physical properties are

well-documented, and a reliable synthesis method is available. While its macroscopic effects

on plants are known, further research into the specific molecular signaling pathways it

modulates could open up new avenues for its application. This guide provides a foundational

resource for professionals engaged in the study and utilization of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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